2-((3-(2-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[3-(2-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H21N3O3S2/c1-14-6-5-7-15(12-14)23-19(26)13-30-22-24-16-10-11-29-20(16)21(27)25(22)17-8-3-4-9-18(17)28-2/h3-9,12H,10-11,13H2,1-2H3,(H,23,26)
• InChI Key: IBCHTOCLHNTRSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4OC)SCC3
• Molecular Formula: C22H21N3O3S2
• Molecular Weight: 439.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The tetrahydrothieno[3,2-d]pyrimidin-2-yl ring system is a fused ring structure that could impart rigidity to the molecule. The methoxyphenyl and m-tolyl groups are aromatic and could participate in π-π stacking interactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the thio group could potentially be involved in redox reactions or act as a nucleophile. The methoxy group on the phenyl ring could direct electrophilic aromatic substitution reactions to the ortho and para positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could increase its lipophilicity, while the polar methoxy and thio groups could contribute to its solubility in polar solvents.

Scientific Research Applications

PI3Kδ Inhibition for COPD Treatment

• Accumulated evidence suggests that phosphoinositide 3-kinase delta (PI3Kδ) plays a critical role in chronic obstructive pulmonary disease (COPD). Researchers have discovered a potent and selective PI3Kδ inhibitor, specifically (S)-2-(1-(4-Amino-3-(3-fluoro-4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)propyl)-3-cyclopropyl-5-fluoroquinazolin-4(3H)-one (IHMT-PI3Kδ-372). .

Blatter Radical with Unique Structure-to-Magnetism Correlation

• The compound 1-(2-methoxyphenyl)-3-phenyl-1,4-dihydro-1,2,4-benzotriazin-4-yl (2) exhibits intriguing structure-to-magnetism correlations. Its nearly orthogonal 2-methoxyphenyl group disrupts the typical π-stacked molecular columns observed in organic radicals. .

Versatile Precursor for Fused Pyrimidine Hybrids

• Ethyl 3-aminothieno[2,3-b]pyridine-2-carboxylate serves as an effective precursor for synthesizing related fused pyrimidine hybrids. Researchers have developed a one-pot three-component synthesis using this compound, dimethylformamide-dimethylacetal, and various amines. .

Synchrotron Radiation Studies

• Synchrotron radiation, with its broad frequency spectrum, high brilliance, coherence, and polarization, provides a novel experimental tool for scientific research. .

Stem Cell Research and the Scientific Method

• The scientific method, based on rationalism, empiricism, and skepticism, guides stem cell research. Scientists employ stepwise investigations to discover reliable knowledge. .

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. It could also be interesting to study derivatives of this compound to see how changes in its structure affect its properties.